Cas no 67663-02-9 (3,4-epoxyhexanol)

• Product Name: 3,4-epoxyhexanol
• CAS No: 67663-02-9
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 966590
• PubChem ID: 106757
• Update Time: 2025-04-19

3,4-epoxyhexanol Chemical and Physical Properties

Names and Identifiers

• 3,4-epoxyhexanol
• 2-(3-ethyloxiran-2-yl)ethanol
• 2-Oxiraneethanol, 3-ethyl-
• 3,4-Epoxy-1-hexanol
• Oxiraneethanol, 3-ethyl-
• SCHEMBL1449438
• A9105
• 67663-02-9
• NS00055453
• DTXSID30886339
• EINECS 266-848-0
• STHLKDCSDYFCCW-UHFFFAOYSA-N

• Inchi： 1S/C6H12O2/c1-2-5-6(8-5)3-4-7/h5-7H,2-4H2,1H3
• InChI Key： STHLKDCSDYFCCW-UHFFFAOYSA-N
• SMILES： O1C(CC)C1CCO

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.76